Cas no 2098003-90-6 (1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride)

• Product Name: 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride
• CAS No: 2098003-90-6
• MF: C₁₂H₂₄Cl₂N₂
• MW: 267.238361358643
• CID: 5047400
• Update Time: 2025-05-20

1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Piperidinyl)octahydrocyclopenta[c]pyrrole dihydrochloride
• 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride
• 4-(Piperidin-1-yl)octahydrocyclopenta[c]pyrrole dihydrochloride
• 4-piperidin-1-yl-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[c]pyrrole;dihydrochloride

• Inchi： 1S/C12H22N2.2ClH/c1-2-6-14(7-3-1)12-5-4-10-8-13-9-11(10)12;;/h10-13H,1-9H2;2*1H
• InChI Key： SMHAZZYCUQKEKC-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCCC1)C1CCC2CNCC21

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 199
• Topological Polar Surface Area: 15.3

Additional information on 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride

1-{Octahydrocyclopenta[c]pyrrol-4-yl}Piperidine Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2098003-90-6, commonly referred to as 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which is widely used in drug design and synthesis. The octahydrocyclopenta[c]pyrrol moiety attached to the piperidine ring introduces a bicyclic structure that enhances the compound's stability and bioavailability, making it an intriguing subject for further research.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular structure. Researchers have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for evaluating its suitability as a drug candidate. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, suggesting its potential for systemic administration in various therapeutic settings.

The therapeutic applications of 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride are currently under investigation in several areas of medicine. Preclinical studies have demonstrated its efficacy in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Additionally, the compound has shown promise in pain management, with studies indicating its ability to inhibit nociceptive pathways without inducing significant side effects.

One of the most recent breakthroughs involving this compound is its application in neuroprotective therapies. Scientists have found that it possesses antioxidant properties, which may help mitigate oxidative stress—a key factor in neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Furthermore, ongoing research is exploring its potential as a candidate for anti-inflammatory agents, with preliminary data suggesting its ability to suppress pro-inflammatory cytokines and reduce inflammation in chronic inflammatory conditions.

The synthesis of 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to enhance yield and purity, employing techniques such as microwave-assisted synthesis and catalytic hydrogenation. These advancements have not only improved the scalability of the synthesis but also reduced production costs, making it more accessible for large-scale manufacturing.

In terms of safety profile, toxicity studies conducted on this compound have shown minimal adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential for drug-drug interactions. Regulatory agencies are closely monitoring these developments to ensure that any future clinical trials adhere to stringent safety standards.

The discovery and development of 1-{octahydrocyclopenta[c]pyrrol-4-yl}piperidine dihydrochloride represent a significant milestone in medicinal chemistry. Its unique structural features, coupled with promising preclinical results, position it as a potential breakthrough in treating a variety of medical conditions. As research continues to uncover its full therapeutic potential, this compound stands at the forefront of innovative drug development.